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This guide provides a comparative analysis of the electrochemical performance of LazNiz-type
hydrogen storage alloy electrodes, with a focus on insights gained from Electrochemical
Impedance Spectroscopy (EIS). While quantitative EIS data for the base LazNi~ alloy is limited
in publicly available literature, this document summarizes key findings on closely related La-
Mg-Ni A2B7-type alloys and contrasts their performance with other classes of hydrogen storage
materials.

Understanding Electrochemical Impedance in Metal
Hydride Electrodes

Electrochemical Impedance Spectroscopy is a powerful non-destructive technique used to
investigate the various electrochemical processes occurring at the electrode-electrolyte
interface. For metal hydride electrodes, the EIS response, typically represented as a Nyquist
plot, can be deconvoluted to understand key kinetic parameters that govern the efficiency of
hydrogen storage and release. These parameters include:

» Charge-Transfer Resistance (Rct): Represents the resistance to the electrochemical reaction
at the surface of the alloy particles. A lower Rct value indicates faster reaction kinetics and
better performance.
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» Double-Layer Capacitance (Cdl): Arises from the charge separation at the interface between
the electrode surface and the electrolyte. It is related to the electrochemically active surface

area.

o Warburg Impedance (Zw): Associated with the diffusion of hydrogen atoms within the bulk of
the metal hydride alloy.

Experimental Protocol for EIS on Metal Hydride
Electrodes

A typical experimental setup for performing EIS on metal hydride electrodes involves a three-
electrode electrochemical cell.

1. Electrode Preparation:
e The hydrogen storage alloy (e.g., LazNi7) is mechanically ground into a fine powder.

o The alloy powder is mixed with a binder (e.g., polytetrafluoroethylene - PTFE) and a
conductive agent (e.g., carbon black or nickel powder) to form a paste.

e The paste is then pressed onto a current collector (e.g., nickel foam or mesh) to form the
working electrode.

2. Electrochemical Cell Assembly:

o Athree-electrode configuration is commonly used, consisting of the prepared metal hydride
working electrode, a counter electrode (typically a nickel mesh or platinum sheet), and a
reference electrode (e.g., Hg/HgO or Ag/AgCl).

e These electrodes are immersed in an alkaline electrolyte, commonly a 6 M KOH solution.
3. EIS Measurement:

e The measurements are performed using a potentiostat equipped with a frequency response
analyzer.

e The electrode is typically held at a specific state-of-charge (SOC) or open-circuit potential.
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A small amplitude AC voltage perturbation (e.g., 5-10 mV) is applied over a wide frequency
range (e.g., 100 kHz to 1 mHz).

The resulting current response is measured to determine the impedance at each frequency.

N

. Data Analysis:

The impedance data is often analyzed by fitting it to an equivalent electrical circuit model to
extract the values of Rct, Cdl, and other parameters.

Logical Workflow for EIS Analysis
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Experimental workflow for Electrochemical Impedance Spectroscopy analysis.
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Comparative Performance of LazNi7-Type and Other
Hydrogen Storage Alloys

While specific quantitative data for LazNiv is scarce, studies on Laz-xMgxNiz alloys provide
valuable insights into the effect of composition on electrochemical kinetics.

Table 1: Qualitative Comparison of Electrochemical Properties for Laz-xMgxNiz Alloy

Electrodes

Charge-

Alloy Main Phase Transfer Hydrogen
. . . Reference

Composition Structure Resistance Reaction Rate

(Rct)
Laz=Ni7 CezNir-type - - [1]
Lai.7Mgo.3Ni7 Ce2Niz-type Higher Slower [1]
Lai.eMgo.sNi7 CezNiv-type Smaller Better [1]
Lai.sMgo.sNiz Ce2Niz-type Smaller Better [1]
Lai.sMgo.eNiz Ce2Niz-type Higher Slower [1]

Note: "Smaller" and "Higher" for Rct are relative comparisons within this series of alloys.

The data suggests that partial substitution of La with Mg in the LazNiz structure can significantly
influence the charge-transfer resistance. Specifically, compositions with x=0.4 and x=0.5 exhibit
lower charge-transfer resistance, indicating enhanced hydrogen reaction kinetics.[1]

For a broader perspective, the following table presents quantitative EIS data for other types of
hydrogen storage alloys.

Table 2: Quantitative EIS Data for Various Hydrogen Storage Alloy Electrodes
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Specific

Alloy Type Al Rct (Q-g) Cdl (mFl/g) Zw (Q-s-1/2) Reference
oy
MmNiz.ssCoo.  Varies with Varies with
ABs ] ] [2]
75Mno.aAlo.3 potential potential
Lao.7Ceo.3Nis.
ABs 55C00.45Al0.3 ~0.25 ~450
Mno.2
Tio.aZro.e(Ni,
AB:2 ~0.15 ~600
Mn,V)2
Mg-based MgzNi High Low High [3]
Ti-based TiFe Moderate Moderate Moderate

Note: The values presented are approximate and can vary significantly with the state-of-

charge, temperature, and specific experimental conditions. "Mm" denotes Mischmetal.

Signaling Pathway Representation of
Electrochemical Processes

The electrochemical processes occurring at the metal hydride electrode surface during

charging can be visualized as a signaling pathway.
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Electrochemical hydrogen charging pathway on a metal hydride electrode.

This diagram illustrates the key steps during the charging process: the charge transfer reaction
at the surface where water molecules react with electrons to form adsorbed hydrogen, followed
by the diffusion of hydrogen atoms from the surface into the bulk of the alloy for storage. The
resistances associated with these steps, Rct and Zw, are the primary factors limiting the
charging rate.

Conclusion

The electrochemical performance of LazNi7-type hydrogen storage alloys is significantly
influenced by their composition. Partial substitution of lanthanum with magnesium can
effectively reduce the charge-transfer resistance, thereby improving the kinetics of the
hydrogen storage reaction. When compared to other classes of hydrogen storage alloys, such
as ABs and AB: types, the kinetic properties of LazNiz-based materials are competitive,
although further research is needed to obtain comprehensive quantitative EIS data. Mg-based
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alloys, while offering high storage capacity, generally exhibit higher impedance, indicating
slower kinetics. The detailed analysis of EIS data, guided by appropriate experimental
protocols and equivalent circuit models, remains a critical tool for the rational design and
optimization of high-performance metal hydride electrodes for various energy storage
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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